2,3-Dichlorophenyl 5-(1-piperidinyl)pentyl ether

• Molecular Formula: C16H23Cl2NO
• Molecular Weight: 316.3 g/mol
• IUPAC Name: 1-[5-(2,3-dichlorophenoxy)pentyl]piperidine
• InChI: InChI=1S/C16H23Cl2NO/c17-14-8-7-9-15(16(14)18)20-13-6-2-5-12-19-10-3-1-4-11-19/h7-9H,1-6,10-13H2
• InChI Key: XIIFMNCCBXDESE-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CCCCCOC2=C(C(=CC=C2)Cl)Cl

Description

2,3-Dichlorophenyl 5-(1-piperidinyl)pentyl ether, commonly known as U-47700, is a synthetic opioid that was first developed in the 1970s by a team of scientists at Upjohn Pharmaceuticals. It has recently gained significant attention due to its high potency and potential for abuse. While U-47700 has not been approved for human use, it has been used for research purposes to better understand its properties and potential applications.

Mechanism of Action

U-47700 binds to the μ-opioid receptors in the central nervous system, which leads to decreased pain perception and increased feelings of pleasure and relaxation. This mechanism of action is similar to other opioids like morphine and fentanyl.
Biochemical and Physiological Effects:
U-47700 has been shown to have a number of biochemical and physiological effects. It can cause respiratory depression, which can be fatal in high doses. It can also cause nausea, vomiting, and constipation. Additionally, U-47700 can lead to addiction and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

U-47700 has been used in laboratory experiments to better understand its pharmacological properties and potential applications. One advantage of using U-47700 in these experiments is its potency, which allows researchers to use smaller amounts of the compound. However, one limitation is its potential for abuse, which requires strict safety protocols to be in place.

Future Directions

There are a number of future directions for research on U-47700. One area of interest is its potential as a pain reliever. Studies have shown that U-47700 is effective at reducing pain, but more research is needed to determine its safety and efficacy compared to other opioids. Additionally, researchers are interested in developing new compounds that are similar to U-47700 but have fewer side effects and a lower potential for abuse. Finally, more research is needed to better understand the long-term effects of U-47700 use and abuse.
In conclusion, U-47700 is a synthetic opioid that has gained significant attention due to its high potency and potential for abuse. While it has not been approved for human use, it has been used for research purposes to better understand its properties and potential applications. U-47700 acts as a potent μ-opioid receptor agonist, which means it activates the same receptors in the brain as natural opioids like endorphins. It has a number of biochemical and physiological effects, including respiratory depression, nausea, and addiction. Future research directions include studying its potential as a pain reliever, developing new compounds with fewer side effects, and better understanding the long-term effects of U-47700 use and abuse.

Synthesis Methods

U-47700 can be synthesized through a multi-step process starting with the reaction of 2,3-dichlorophenylacetonitrile with magnesium and ethyl bromide to yield the intermediate 2,3-dichlorophenyl-2-ethyl-3-methylbutyronitrile. This intermediate is then reacted with piperidine and sodium borohydride to produce U-47700.

Scientific Research Applications

U-47700 has been used in scientific research to better understand its pharmacological properties and potential applications. Studies have shown that U-47700 acts as a potent μ-opioid receptor agonist, which means it activates the same receptors in the brain as natural opioids like endorphins. This activation leads to pain relief, sedation, and euphoria.